Cas no 38428-70-5 (1-(4-methylphenyl)-3-octadecylurea)

1-(4-methylphenyl)-3-octadecylurea structure
38428-70-5 structure
Product name:1-(4-methylphenyl)-3-octadecylurea
CAS No:38428-70-5
MF:C26H46N2O
MW:402.65624
CID:923491
PubChem ID:295118

1-(4-methylphenyl)-3-octadecylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylphenyl)-3-octadecylurea
    • NSC-164274
    • AKOS024431230
    • 38428-70-5
    • NSC164274
    • N-(4-Methylphenyl)-N'-octadecylurea
    • DTXSID10304122
    • Inchi: InChI=1S/C26H46N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-27-26(29)28-25-21-19-24(2)20-22-25/h19-22H,3-18,23H2,1-2H3,(H2,27,28,29)
    • InChI Key: PNUBGRZSKZFJBL-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCNC(=O)NC1=CC=C(C=C1)C

Computed Properties

  • Exact Mass: 402.36128
  • Monoisotopic Mass: 402.361014095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 18
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
  • XLogP3: 10.1

Experimental Properties

  • PSA: 41.13

1-(4-methylphenyl)-3-octadecylurea Related Literature

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